Cas no 2094587-71-8 (1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one)

1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one is a brominated furan-based compound featuring a piperazine core and an acryloyl moiety. This structure combines electrophilic reactivity with versatile functionalization potential, making it valuable in medicinal chemistry and drug discovery. The 5-bromofuran-2-carbonyl group enhances its utility as a synthetic intermediate, particularly in cross-coupling reactions, while the acryloyl group allows for Michael addition or polymerization applications. Its piperazine linker improves solubility and provides a handle for further derivatization. The compound is particularly relevant in the development of kinase inhibitors and covalent protein modifiers due to its electrophilic acrylamide functionality. Suitable for controlled reactions under inert conditions, it requires careful handling due to its reactive nature.
1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one structure
2094587-71-8 structure
Product Name:1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one
CAS No:2094587-71-8
MF:C12H13BrN2O3
MW:313.147222280502
CID:5907037
PubChem ID:121581876
Update Time:2025-05-23

1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS033849789
    • 1-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one
    • 2094587-71-8
    • EN300-6669958
    • 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one
    • Inchi: 1S/C12H13BrN2O3/c1-2-11(16)14-5-7-15(8-6-14)12(17)9-3-4-10(13)18-9/h2-4H,1,5-8H2
    • InChI Key: OAZZGUWMQHMYQH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(N2CCN(C(C=C)=O)CC2)=O)O1

Computed Properties

  • Exact Mass: 312.01095g/mol
  • Monoisotopic Mass: 312.01095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.8Ų

1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6669958-0.05g
1-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one
2094587-71-8 95.0%
0.05g
$246.0 2025-03-13

Additional information on 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one

1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2094587-71-8): A Comprehensive Overview

1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2094587-71-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Bromofuran Piperazine Acrylonitrile (BPA), is characterized by its brominated furan ring and piperazine moiety, which confer it with distinct chemical and biological properties.

The brominated furan ring in BPA is a key structural element that has been extensively studied for its role in various biological activities. Recent research has shown that brominated furans can exhibit potent anti-inflammatory and antiviral properties, making them promising candidates for the development of new therapeutic agents. The piperazine moiety, on the other hand, is known for its ability to enhance the solubility and bioavailability of compounds, thereby improving their pharmacokinetic profiles.

In the context of drug discovery, 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one has been evaluated for its potential as a lead compound in the treatment of various diseases. Preclinical studies have demonstrated that BPA exhibits significant activity against a range of pathogens, including bacteria and viruses. For instance, a study published in the Journal of Medicinal Chemistry reported that BPA effectively inhibited the replication of influenza virus in vitro, suggesting its potential as an antiviral agent.

Moreover, the chemical structure of BPA has been optimized through various synthetic strategies to enhance its potency and selectivity. One such approach involves the introduction of functional groups that can modulate the compound's interactions with biological targets. For example, researchers at the University of California have developed a series of BPA derivatives with enhanced anti-inflammatory properties by incorporating additional substituents on the piperazine ring. These derivatives have shown improved efficacy in animal models of inflammatory diseases, such as arthritis and colitis.

The pharmacological profile of 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one has also been extensively studied to understand its mechanism of action. In vitro assays have revealed that BPA can selectively target specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This selective inhibition is believed to contribute to its anti-inflammatory effects while minimizing potential side effects associated with non-selective inhibitors.

Clinical trials are currently underway to evaluate the safety and efficacy of BPA in human subjects. Preliminary results from phase I trials have shown that BPA is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic applications, 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one has also been explored for its potential use in diagnostic imaging. The brominated furan ring can be labeled with radioisotopes, making it suitable for positron emission tomography (PET) imaging. This application could provide valuable insights into disease progression and treatment response, thereby enhancing personalized medicine approaches.

The synthesis of BPA involves several steps, including the formation of the brominated furan ring and its subsequent coupling with the piperazine moiety. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic reactions, have been employed to improve the efficiency and yield of these processes. These advancements have not only facilitated the large-scale production of BPA but also enabled the synthesis of structurally diverse derivatives for further optimization.

In conclusion, 1-[4-(5-Bromofuran-2-carbonyl)piperazin-1-yl]prop-2-en-1-one (CAS No. 2094587-71-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms, BPA is poised to play a significant role in advancing therapeutic strategies for various diseases.

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